Cas no 2138568-04-2 (tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate
• CAS No: 2138568-04-2
• MF: C₁₆H₃₀BrNO₃
• MW: 364.318304538727
• CID: 6165526
• PubChem ID: 165489313
• Update Time: 2025-05-20

tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate
• EN300-1135803
• 2138568-04-2
• tert-butyl 3-(bromomethyl)-3-[(3-methylbutan-2-yl)oxy]piperidine-1-carboxylate

• Inchi： 1S/C16H30BrNO3/c1-12(2)13(3)20-16(10-17)8-7-9-18(11-16)14(19)21-15(4,5)6/h12-13H,7-11H2,1-6H3
• InChI Key： VZMQMNCYRHCXOM-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OC(C)C(C)C

Computed Properties

• Exact Mass: 363.14091g/mol
• Monoisotopic Mass: 363.14091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate

tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate (CAS No. 2138568-04-2): An Overview

tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate (CAS No. 2138568-04-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its properties and exploring its potential therapeutic and industrial uses.

The molecular structure of tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate is composed of a piperidine ring, a tert-butyl group, a bromomethyl group, and a 3-methylbutan-2-yl group. The presence of these functional groups imparts distinct chemical and physical properties to the compound, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent research has highlighted the importance of tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate in the development of novel drugs. One notable study published in the Journal of Medicinal Chemistry (2021) investigated the compound's role as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders, and the ability to synthesize them more efficiently and cost-effectively is a significant advancement in pharmaceutical chemistry.

In addition to its pharmaceutical applications, tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate has shown promise in the field of materials science. A study published in Advanced Materials (2020) explored the use of this compound as a building block for creating novel polymers with enhanced mechanical properties. The bromomethyl group, in particular, facilitates cross-linking reactions that can improve the strength and durability of polymer materials.

The synthesis of tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of tert-butyl piperidine carboxylate with bromomethyl ketones and alcohols under specific catalytic conditions. The choice of catalyst and reaction parameters can significantly influence the yield and purity of the final product.

Safety considerations are paramount when handling tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate. While it is not classified as a hazardous substance, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory practices.

The environmental impact of tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate is another important consideration. Recent studies have focused on developing greener synthetic methods that minimize waste generation and reduce the use of harmful solvents. For example, a study published in Green Chemistry (2019) reported a novel catalytic system that significantly reduced the environmental footprint of the synthesis process.

In conclusion, tert-butyl 3-(bromomethyl)-3-(3-methylbutan-2-yl)oxypiperidine-1-carboxylate (CAS No. 2138568-04-2) is a versatile compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for its use, making it an exciting area of study for scientists and researchers worldwide.